5-Amino-2-(isopropylthio)-N-methylbenzamide

• Molecular Formula: C11H16N2OS
• Molecular Weight: 224.32 g/mol
• IUPAC Name: 5-amino-N-methyl-2-propan-2-ylsulfanylbenzamide
• InChI: InChI=1S/C11H16N2OS/c1-7(2)15-10-5-4-8(12)6-9(10)11(14)13-3/h4-7H,12H2,1-3H3,(H,13,14)
• InChI Key: OTQZSPHLTXPGJL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)SC1=C(C=C(C=C1)N)C(=O)NC

Description

5-Amino-2-(isopropylthio)-N-methylbenzamide is a useful research compound. Its molecular formula is C11H16N2OS and its molecular weight is 224.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of 16B (1.2 g, 4.7 mmol) in a mixture of ethanol (30 mL), water (5 mL), and acetic acid (3.3 mL, 5.8 mmol) was heated by a 115° C. oil bath. Iron powder (1.80 g, 32.2 mmol) was added portionwise over 1 h. The reaction mixture was cooled to rt, filtered, and washed with ethyl acetate. Sodium bicarbonate solution was added until it was basic. The reaction mixture was extracted with ethyl acetate (3×) and the combined organics were washed with saturated sodium bicarbonate and brine, dried (MgSO4), and concentrated in vacuo to give 16C (0.98 g, 93%) as a beige solid. MS (ESI) m/z 225.1 (M+H)+.